N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-3,4,5-trimethoxybenzamide

• IUPAC Name: N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C21H24N2O6S/c1-7-23-17-13(25-2)8-9-14(26-3)19(17)30-21(23)22-20(24)12-10-15(27-4)18(29-6)16(11-12)28-5/h8-11H,7H2,1-6H3
• InChI Key: XAMHLUSNENJOAV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=C2SC1=NC(=O)C3=CC(=C(C(=C3)OC)OC)OC)OC)OC
• Molecular Formula: C21H24N2O6S
• Molecular Weight: 432.5 g/mol

Description

N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-3,4,5-trimethoxybenzamide, also known as ETTB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. ETTB is a benzothiazolylidene derivative that has been synthesized using a multi-step process.

Scientific Research Applications

Dye Properties and Applications

• Quantum-chemical calculations revealed that certain dyes related to the chemical structure are capable of forming π-stacking dimers and tetramers, influencing their spectral properties. This suggests potential applications in dye chemistry and materials science for optical and electronic devices (Avakyan et al., 2014).

Synthesis and Characterization

• New compounds with similar structures have been synthesized and characterized, indicating a broad interest in the synthetic routes and structural analysis of benzothiazole derivatives. These studies often focus on the development of methodologies for the preparation of complex molecules (Asiri et al., 2010).

Biological Activity

• Research into benzothiazole derivatives, including compounds with structures related to N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-3,4,5-trimethoxybenzamide, has shown significant antimicrobial activity. This highlights their potential as leads in the development of new antimicrobial agents (Joshi et al., 1997).

Antioxidant Activities

• Studies have also investigated the antioxidant activities of benzothiazole derivatives, demonstrating their capability to improve antioxidative responses in biological models. This suggests potential therapeutic applications for these compounds in managing oxidative stress-related conditions (Erbin, 2013).